N-(2-oxo-2-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)amino)ethyl)benzamide

• IUPAC Name: N-[2-oxo-2-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-ylamino)ethyl]benzamide
• InChI: InChI=1S/C16H18N4O2/c21-15(11-17-16(22)12-4-2-1-3-5-12)19-13-7-9-20-14(10-13)6-8-18-20/h1-6,8,13H,7,9-11H2,(H,17,22)(H,19,21)
• InChI Key: ROJCNTLNPDHGHR-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NC(=O)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• CAS No.: 2034587-40-9

Description

N-(2-oxo-2-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)amino)ethyl)benzamide is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.346. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Biological Activities

The compound , due to its structural complexity, is likely to be explored in the synthesis of various heterocyclic compounds with potential biological activities. Research on similar compounds has highlighted their applications in synthesizing antiallergic, antiviral, antimicrobial, and anticancer agents, providing a broad spectrum of potential medicinal applications.

• Antiallergic Agents : Studies have demonstrated the synthesis of compounds exhibiting significant antiallergic activity, potentially more potent than standard treatments like disodium cromoglycate. These studies underline the therapeutic potential in treating allergic conditions (A. Nohara et al., 1985).

• Antiviral Activities : Research into benzamide-based 5-aminopyrazoles and their derivatives has shown remarkable activities against the H5N1 influenza virus, suggesting potential applications in antiviral therapy (A. Hebishy et al., 2020).

• Antimicrobial and Anticancer Properties : Various synthesized thienopyrimidine derivatives have shown pronounced antimicrobial activity, indicating their potential in developing new antimicrobial agents. Similarly, novel pyrazolopyrimidines derivatives have been evaluated for their anticancer and anti-5-lipoxygenase agents, showcasing the versatility of these compounds in therapeutic development (M. Bhuiyan et al., 2006; A. Rahmouni et al., 2016).

• Design and Synthesis of Novel Antibacterial Agents : The design and synthesis of novel antibacterial agents have also been explored, with some compounds exhibiting promising activity against bacteria such as Staphylococcus aureus and Bacillus subtilis, highlighting the potential for new antibacterial therapies (M. Palkar et al., 2017).

Future Directions

The compound belongs to a class of molecules that are important building blocks for medicinal chemistry. The synthetic perspectives for using functionalized 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine as a bifunctional scaffold is discussed. The utilization of building blocks obtained for different region- and/or stereoselective synthesis, including sole transformations or modifications of functional groups, is demonstrated.

Mechanism of Action

Target of Action

The primary target of N-(2-oxo-2-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)amino)ethyl)benzamide is the Hepatitis B Virus (HBV) core protein . This protein plays a crucial role in the life cycle of the virus, making it an attractive target for potential anti-HBV therapeutics .

Mode of Action

This compound acts as a core protein allosteric modulator (CpAM) for HBV . It interacts with the HBV core protein, causing conformational changes that effectively inhibit a wide range of nucleoside-resistant HBV mutants .

Biochemical Pathways

The compound affects the HBV life cycle by interacting with the HBV core protein . This interaction disrupts the normal function of the core protein, which is essential for viral replication. The downstream effects of this disruption include the inhibition of viral DNA synthesis and the prevention of new virus particle formation .

Result of Action

The result of the compound’s action is the effective inhibition of HBV replication. By targeting the HBV core protein and causing conformational changes, the compound prevents the virus from replicating and producing new virus particles .